N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methanesulfonylpiperidine-4-carboxamide

• IUPAC Name: N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H24N2O4S/c1-21(19,20)16-9-5-12(6-10-16)13(17)15-11-14(18)7-3-2-4-8-14/h3,7,12,18H,2,4-6,8-11H2,1H3,(H,15,17)
• InChI Key: TWRNIQIIFVZNEU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NCC2(CCCC=C2)O
• Molecular Formula: C14H24N2O4S
• Molecular Weight: 316.42 g/mol

Description

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methanesulfonylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C14H24N2O4S and its molecular weight is 316.42. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactivity and Synthesis

This compound is involved in research exploring its chemical reactivity, particularly in reactions concerning amino groups. For example, methyl methanesulfonothioate (MMTS), a related sulfhydryl reagent, demonstrates interaction with amino groups, suggesting potential reactivity of similar compounds in environments where such interactions can lead to undesired products. This property is significant in the study of enzyme inactivation and the synthesis of complex molecules (Kluger & Tsui, 1980).

Ligand Design for Catalytic Asymmetry

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methanesulfonylpiperidine-4-carboxamide and its derivatives serve as promising ligands in catalytic asymmetric synthesis. For instance, azole derivatives of 2-aminocyclohexanecarboxylic acid, which share structural motifs with the compound , have been recognized for their efficacy in metal-mediated catalytic asymmetric synthesis, particularly in the addition of alkylzinc reagents to aliphatic aldehydes with high enantiomeric excess (Wipf & Wang, 2002).

Enzymatic Hydrolysis and Prodrug Design

Research into N-acyl derivatives, which include structures akin to this compound, has explored their potential as prodrug forms. These studies focus on the chemical stability and enzymatic hydrolysis of various N-acyl and N-alkoxycarbonyl amide derivatives, assessing their suitability as prodrugs for amides found in drug substances and bioactive peptides. The results indicate that N-acylated amides are chemically stable in aqueous solutions but readily undergo enzymatic hydrolysis, pointing to their potential utility in drug design (Kahns & Bundgaard, 1991).